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Compound of Interest

Compound Name: 1,6-Dimethylphenanthrene

CAS No.: 20291-74-1

Cat. No.: B048106 Get Quote

As researchers, we often encounter alkylated polycyclic aromatic hydrocarbons (PAHs) like

1,6-Dimethylphenanthrene (1,6-DMP) in metabolic studies or standard synthesis.[1] While

1,6-DMP lacks the specific EPA RCRA "U-list" designation of some of its PAH cousins (like

Benzo[a]pyrene), it must be handled with the Universal Precaution Principle.

The Core Directive: 1,6-DMP is lipophilic, persistent in the environment, and possesses a

structural motif associated with potential mutagenicity. Do not dispose of this compound down

the drain. The only acceptable disposal route is high-temperature incineration via a licensed

hazardous waste contractor.[1]

Chemical Properties & Risk Assessment
Effective disposal starts with understanding the physical behavior of the molecule. 1,6-DMP is

a solid that adheres stubbornly to glass and plastics due to its high lipophilicity (LogP > 5).[1]
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Property Data Disposal Implication

CAS Number 20244-04-0 Use for waste manifesting.[1]

Physical State Solid (Crystalline)

Requires solid waste

segregation unless dissolved.

[1]

Water Solubility Negligible (< 0.1 mg/L)

Do not attempt aqueous

decontamination. It will just

smear.[1]

Solubility
Soluble in DCM, Acetone,

Toluene

Use organic solvents for

rinsing glassware.

Flash Point >110°C (Estimated)

Combustible but not highly

flammable; suitable for

incineration.[1]

Toxicity Profile
Aquatic Toxicant (H410);

Potential Mutagen

Zero-discharge policy. Must

not enter municipal water

systems.[1]

Pre-Disposal Protocol: Decontamination &
Segregation
Before the waste bin, you must manage the "residue risk." PAHs are notorious for cross-

contaminating lab surfaces.[1]

Glassware Decontamination (The Triple-Rinse Rule)
Because 1,6-DMP is insoluble in water, standard soap and water washing is ineffective and

dangerous (it spreads the contaminant).[1]

Solvent Rinse: Rinse contaminated glassware 3 times with a small volume of Acetone or

Dichloromethane (DCM).[1]

Why? These solvents dissolve the lipophilic PAH matrix effectively.
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Collect Rinsate: Pour all solvent rinses into the Halogenated (if DCM used) or Non-

Halogenated (if Acetone used) organic waste stream.[1]

Final Wash: Only after the solvent rinse can the glassware be washed with detergent and

water in the sink.

Disposal Workflows (Decision Logic)
The following diagrams illustrate the mandatory workflows for handling 1,6-DMP waste.

A. Waste Stream Decision Tree
Use this logic to determine which container your waste enters.
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1,6-DMP Waste Generated

What is the physical state?

Pure Solid / Contaminated Debris
(Gloves, Weigh Boats, Paper)

Solid

Solution / Rinsate

Liquid

Solid Hazardous Waste Bin
(Label: Toxic, PAH)

Does solvent contain
Halogens? (e.g., DCM, Chloroform)

Halogenated Organic Waste
(Label: Toxic, Flammable)

Yes

Non-Halogenated Organic Waste
(Label: Toxic, Flammable)

No (Acetone/Methanol)

High-Temp Incineration
(Off-site Contractor)

Click to download full resolution via product page

Caption: Logical flow for segregating 1,6-DMP waste based on physical state and solvent

content.

B. Spill Response Protocol
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Accidental release of PAHs requires immediate containment to prevent tracking.[1]

Spill Detected 1. Isolate Area
(Alert Personnel)

2. Don PPE
(Nitrile Gloves x2, Lab Coat, Goggles) Solid or Solution?

Solid: Gently Scoop
(Avoid Dust Generation)

Liquid: Cover with Absorbent
(Vermiculite/Sand)

3. Solvent Wipe
(Acetone on paper towel)

4. Bag & Label
(Hazardous Waste)

Click to download full resolution via product page

Caption: Step-by-step containment and cleanup procedure for 1,6-DMP spills.

Regulatory Compliance & Waste Coding
While 1,6-DMP is not explicitly listed on the EPA "P" or "U" lists, it is a Polycyclic Aromatic

Hydrocarbon, a class of compounds heavily regulated under the Clean Water Act and RCRA

due to aquatic toxicity.

RCRA Classification:

If pure and unused: Dispose of as Hazardous Waste (due to toxicity characteristics).[1][2]

If mixed with solvents: The waste code is determined by the solvent (e.g., F003 for

Acetone, F002 for DCM).

Labeling Requirements:

Must be labeled "Hazardous Waste."[1]

Must list constituents: "1,6-Dimethylphenanthrene, [Solvent Name]."

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Environmental Hazard.[1][3]

Scientific Rationale: PAHs are chemically stable.[1] They do not degrade easily in landfills.[1]

High-temperature incineration (typically >1000°C) is required to break the aromatic rings into

CO2 and H2O, preventing bioaccumulation in the ecosystem.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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